N-(2,5-dimethoxyphenyl)-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5O3S/c1-14-4-6-15(7-5-14)17-9-11-20-24-25-22(27(20)26-17)31-13-21(28)23-18-12-16(29-2)8-10-19(18)30-3/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key: SHEWMWIETFWNMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN=C3SCC(=O)NC4=C(C=CC(=C4)OC)OC)C=C2
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Properties

The compound N-(2,5-dimethoxyphenyl)-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide and its derivatives have been explored for their antioxidant properties. Research has shown that certain derivatives exhibit significant antioxidant ability, even surpassing common antioxidants like ascorbic acid and BHT in some assays (Shakir, Ali, & Hussain, 2017).

Insecticidal Applications

This compound has also been studied for its potential use in insecticidal applications. Derivatives of this compound have been assessed for their effectiveness against agricultural pests like the cotton leafworm, Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Antimicrobial and Antioxidant Activity

Further research into derivatives of this compound has revealed both antimicrobial and antioxidant activities. These properties highlight its potential utility in medical and pharmaceutical applications, particularly in the development of new antimicrobial agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Antiasthma Potential

One study has explored the synthesis of triazolo[1,5-c]pyrimidines, a class of compounds related to this compound, for their potential application as antiasthma agents. These compounds showed promising activity as mediator release inhibitors, suggesting a potential therapeutic application in asthma treatment (Medwid, Paul, Baker, Brockman, Du, Hallett, Hanifin, Hardy, Tarrant, & Torley, 1990).

Antitumor Applications

The compound and its derivatives have been studied for their potential antitumor properties. Various derivatives have shown promise in inhibiting the growth of cancer cells, indicating potential applications in cancer therapy (Abdelhamid, Gomha, Abdelriheem, & Kandeel, 2016).